Cas no 15830-77-0 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)

• Product Name: 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
• CAS No: 15830-77-0
• MF: C₁₆H₁₉N₅O₇
• MW: 393.351363420486
• CID: 225812
• PubChem ID: 253645
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
• [3,4-diacetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate
• (2,4-dibenzoyloxy-1-hydroxy-5-oxo-pentan-3-yl) benzoate
• 2,3,4-Tri-O-benzoyl-d-ribose
• AC1L7PKR
• CTK1C5923
• NSC231864
• NSC231867
• O2,O3,O4-Tribenzoyl-D-xylose
• O2,O3,O4-Tribenzoyl-L-rhamnose
• NSC111703
• 15830-77-0
• SR-01000520856
• 2,3,5-Tri-O-acetyl a-Adenosine
• 15830-52-1
• AKOS032947877
• NSC-111703
• FT-0636470
• DTXSID20935885
• LS-14502
• SCHEMBL10033986
• NSC103560
• NSC-103560
• FT-0675371
• Oprea1_271350
• 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
• NSC76766
• NSC-76766
• SR-01000520856-1

• Inchi： 1S/C16H19N5O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
• InChI Key： GCVZNVTXNUTBFB-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 393.12857
• Monoisotopic Mass: 393.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.75
• LogP: 0.31360